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Compound of Interest

Compound Name: Dansylaziridine

Cat. No.: B1213162 Get Quote

Introduction

Dansylaziridine is a fluorescent probe used for the site-specific labeling of biomolecules. As a

derivative of the well-known Dansyl fluorophore, it offers high environmental sensitivity, making

it a powerful tool for investigating molecular interactions, protein conformational changes, and

enzymatic activity. The Dansyl group (5-(Dimethylamino)naphthalene-1-sulfonyl) is

characterized by a strong fluorescence emission in the visible range and a notable Stokes shift.

[1][2] Its fluorescence is highly dependent on the polarity of the local environment; it exhibits

weak fluorescence in aqueous solutions but becomes highly fluorescent in non-polar or

hydrophobic environments, such as the active sites of proteins.[3] This property is invaluable

for studying protein folding and ligand binding.[3]

The reactive aziridine group of Dansylaziridine allows for covalent labeling of nucleophilic

residues, with a particular reactivity towards the thiol group of cysteine residues.[4][5] This

specificity enables the targeted investigation of cysteine-containing proteins and peptides.

Key Applications:

Probing Protein Structure and Conformation: Covalently attached Dansylaziridine acts as a

reporter group. Changes in the local environment of the probe, caused by protein folding,

unfolding, or conformational changes upon ligand binding, can be monitored by changes in

fluorescence intensity and emission wavelength.[3]
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Site-Specific Labeling of Cysteine Residues: The thiol group of cysteine is a common target

for covalent modification in proteins.[6] Dansylaziridine provides a means to selectively

label these sites for subsequent fluorescence analysis.

Enzyme Assays: If a cysteine residue is located in or near the active site of an enzyme,

labeling with Dansylaziridine can be used to monitor enzymatic activity or inhibitor binding.

Fluorescence Resonance Energy Transfer (FRET): The Dansyl group can serve as a FRET

donor or acceptor when paired with another suitable fluorophore, allowing for the

measurement of intramolecular or intermolecular distances.[3]

Physicochemical and Spectroscopic Data
The following table summarizes the key spectroscopic properties of the Dansyl fluorophore,

which are representative of Dansylaziridine. Note that emission properties are highly solvent-

dependent.

Property Value Reference

Chemical Formula C₁₄H₁₆N₂O₂S N/A

Molar Mass 276.35 g/mol N/A

Typical Excitation Max (λex) ~350 nm [1]

Typical Emission Max (λem)
520 - 550 nm (Solvent

Dependent)
[1][7]

Stokes Shift High [1]

Fluorescence Lifetime
10 - 20 ns (for protein

conjugates)
[3]

Appearance Yellow Solid [8]

Reaction Mechanism and Experimental Workflow
The primary application of Dansylaziridine is the covalent modification of thiol groups within

proteins. The workflow involves sample preparation, the labeling reaction, and subsequent

analysis.
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ProductProtein-SH Cysteine Residue

Protein-S-CH₂CH₂-NH-Dansyl Stable Thioether Bond

Nucleophilic Attack

Dansyl-Aziridine Fluorescent Probe

1. Protein Preparation
- Dissolve protein in buffer (pH 7.0-7.5)

- Optional: Reduce disulfides with TCEP

2. Labeling Reaction
- Add Dansylaziridine (10-20x molar excess)

- Incubate (2h at RT or overnight at 4°C)
- Protect from light

3. Purification
- Remove excess probe

- Methods: Gel filtration (Sephadex G-25) or Dialysis

4. Spectroscopic Analysis
- Measure Absorbance (A280 & A350)

- Measure Fluorescence Emission Spectrum
- Calculate Degree of Labeling (DOL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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